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Compound Name: Acalabrutinib-d3

Cat. No.: B12373005 Get Quote

Acalabrutinib-d3: A Technical Guide for
Researchers
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Acalabrutinib-d3, a deuterated analog

of the Bruton's tyrosine kinase (BTK) inhibitor, Acalabrutinib. This guide is intended for

researchers, scientists, and drug development professionals who utilize Acalabrutinib-d3 as a

stable isotope-labeled internal standard for bioanalytical studies or as a research tool in its own

right. We will cover the sourcing of this critical reagent, the interpretation of its Certificate of

Analysis (CoA), and relevant experimental protocols.

Sourcing Acalabrutinib-d3: Supplier Overview
Acalabrutinib-d3 is available from several specialized chemical suppliers who provide

reference standards and research chemicals. When selecting a supplier, it is crucial to consider

factors such as product purity, availability of a comprehensive Certificate of Analysis, and the

supplier's quality management system. The following are some of the suppliers for

Acalabrutinib-d3:

Clinivex: A supplier of various reference standards, including Acalabrutinib-d3, intended

strictly for laboratory and research and development purposes.[1] They emphasize proper

storage and handling of their products and provide a Certificate of Analysis.[1]
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Molsyns Research: A manufacturer and exporter of Acalabrutinib-d3.[2]

MedchemExpress: Provides Acalabrutinib-d3, also referred to as ACP-196-d3, as a stable

isotope for research use.[3][4] They specify that the product is the deuterated form of

Acalabrutinib and is not for sale to patients.[3][4]

Qmx Laboratories: Offers Acalabrutinib-d3 in a neat form.[5]

LGC Standards: A supplier of pharmaceutical analytical testing reference standards,

including Acalabrutinib-d3.[6]

Understanding the Certificate of Analysis
The Certificate of Analysis (CoA) is a critical document that provides detailed information about

the quality and purity of a specific batch of Acalabrutinib-d3. Researchers should meticulously

review the CoA to ensure the material is suitable for their intended application. While a specific

CoA for Acalabrutinib-d3 was not found, a CoA for the parent compound, Acalabrutinib, from

Selleck Chemicals provides a representative example of the data to expect.[7]

Table 1: Key Quantitative Data on a Typical Acalabrutinib-d3 Certificate of Analysis
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Parameter
Typical
Specification

Analytical Method Purpose

Identity Conforms to structure
¹H-NMR, ¹³C-NMR,

MS

Confirms the chemical

structure of the

compound, including

the position of the

deuterium labels.

Purity (by HPLC) ≥98%

High-Performance

Liquid

Chromatography

(HPLC)

Quantifies the

percentage of the

desired compound in

the sample, identifying

any impurities.

Mass (by MS)

Consistent with the

calculated molecular

weight

Mass Spectrometry

(MS)

Confirms the

molecular weight of

the deuterated

compound.

Deuterium

Incorporation
≥99%

Mass Spectrometry

(MS)

Determines the

percentage of

molecules that contain

the deuterium labels.

Residual Solvents
Conforms to USP

<467>

Gas Chromatography

(GC)

Identifies and

quantifies any residual

solvents from the

manufacturing

process.

Water Content ≤0.5% Karl Fischer Titration

Measures the amount

of water present in the

material.

Appearance
White to off-white

solid
Visual Inspection

Describes the physical

state and color of the

compound.
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Experimental Protocols
Quality Control and Purity Assessment of Acalabrutinib-
d3
This protocol outlines a general procedure for verifying the identity and purity of a supplied

batch of Acalabrutinib-d3.

a. Materials and Equipment:

Acalabrutinib-d3 sample

HPLC-grade acetonitrile, water, and formic acid

Analytical balance

Volumetric flasks and pipettes

HPLC system with a UV detector

Mass spectrometer (e.g., LC-MS/MS)

NMR spectrometer

b. Procedure:

Sample Preparation:

Accurately weigh approximately 1 mg of Acalabrutinib-d3 and dissolve it in a suitable

solvent (e.g., acetonitrile or DMSO) to a final concentration of 1 mg/mL.

Perform serial dilutions as required for each analytical technique.

HPLC Analysis:

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 µm).

Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.
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Flow Rate: 1.0 mL/min.

Detection: UV at a wavelength determined by the UV spectrum of Acalabrutinib (typically

around 254 nm).

Analysis: Inject the prepared sample and analyze the chromatogram for the main peak's

retention time and area. Calculate the purity based on the relative peak areas.

Mass Spectrometry Analysis:

Infuse the prepared sample solution directly into the mass spectrometer or analyze the

eluent from the HPLC.

Acquire the mass spectrum in positive ion mode.

Analysis: Verify the presence of the expected molecular ion peak corresponding to the

mass of Acalabrutinib-d3. Analyze the isotopic distribution to confirm the level of

deuterium incorporation.

NMR Spectroscopy Analysis:

Dissolve an appropriate amount of the sample in a deuterated solvent (e.g., DMSO-d6).

Acquire ¹H and ¹³C NMR spectra.

Analysis: Compare the obtained spectra with a reference spectrum of Acalabrutinib to

confirm the structure and the absence of significant proton signals at the deuterated

positions.

Visualizations
The following diagrams illustrate key workflows and pathways relevant to the use of

Acalabrutinib-d3.
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Caption: Workflow for Selecting a Qualified Acalabrutinib-d3 Supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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